Cas no 1848962-23-1 ((1S)-1-(2-Methylcyclohexyl)ethanamine)

• Product Name: (1S)-1-(2-Methylcyclohexyl)ethanamine
• CAS No: 1848962-23-1
• MF: C₉H₁₉N
• MW: 141.2538626194
• CID: 6163937
• PubChem ID: 130847650
• Update Time: 2025-11-01

(1S)-1-(2-Methylcyclohexyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• EN300-3110472
• 1848962-23-1
• (1S)-1-(2-methylcyclohexyl)ethan-1-amine
• (1S)-1-(2-Methylcyclohexyl)ethanamine

• Inchi： 1S/C9H19N/c1-7-5-3-4-6-9(7)8(2)10/h7-9H,3-6,10H2,1-2H3/t7?,8-,9?/m0/s1
• InChI Key： KLYXVEVQBRCEKX-MGURRDGZSA-N
• SMILES： N[C@@H](C)C1CCCCC1C

Computed Properties

• Exact Mass: 141.151749610g/mol
• Monoisotopic Mass: 141.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on (1S)-1-(2-Methylcyclohexyl)ethanamine

Professional Introduction to (1S)-1-(2-Methylcyclohexyl)ethanamine (CAS No. 1848962-23-1)

(1S)-1-(2-Methylcyclohexyl)ethanamine, identified by the Chemical Abstracts Service Number (CAS No.) 1848962-23-1, is a significant compound in the field of pharmaceutical chemistry and biochemical research. This amine derivative, characterized by its chiral center and specific substituents, has garnered attention due to its potential applications in drug development and synthetic chemistry. The compound's structural uniqueness, featuring a 2-methylcyclohexyl group attached to an ethanamine backbone, makes it a valuable intermediate in the synthesis of more complex molecules.

The (1S)-configuration of this amine is particularly noteworthy, as enantiomeric purity plays a crucial role in pharmaceutical applications. The stereochemical specification ensures that the compound exhibits predictable biological activity, which is essential for the development of effective therapeutic agents. In recent years, there has been a growing interest in chiral amines due to their role in producing enantiomerically pure drugs that offer improved efficacy and reduced side effects.

Recent advancements in the field of asymmetric synthesis have highlighted the importance of (1S)-1-(2-methylcyclohexyl)ethanamine as a building block for constructing complex pharmacophores. Researchers have leveraged its structural features to develop novel synthetic routes that enhance yield and selectivity. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce additional functional groups, expanding the compound's utility in medicinal chemistry.

The 2-methylcyclohexyl moiety in this compound contributes to its favorable physicochemical properties, such as solubility and metabolic stability, which are critical factors in drug design. This group provides a rigid scaffold that can be modified to optimize pharmacokinetic profiles. Additionally, the presence of an amine functionality allows for further derivatization, enabling the creation of a diverse array of bioactive molecules.

In the realm of medicinal chemistry, (1S)-1-(2-methylcyclohexyl)ethanamine has been explored as a precursor for various therapeutic agents. Its structural motif is reminiscent of several known bioactive compounds, suggesting potential applications in the treatment of neurological disorders, inflammatory conditions, and infectious diseases. Preliminary studies have indicated that derivatives of this amine exhibit promising biological activity, warranting further investigation.

The synthesis of (1S)-1-(2-methylcyclohexyl)ethanamine typically involves multi-step organic transformations that require precise control over reaction conditions. Chiral auxiliary-based methods or enzymatic resolutions are commonly employed to achieve the desired stereochemical purity. The development of efficient synthetic protocols has been a focus of recent research, with an emphasis on green chemistry principles to minimize environmental impact.

Computational chemistry has also played a pivotal role in understanding the reactivity and conformational preferences of (1S)-1-(2-methylcyclohexyl)ethanamine. Molecular modeling studies have provided insights into how structural modifications can influence biological activity, guiding the design of more effective drug candidates. These computational approaches complement experimental work by offering rapid screening tools for virtual ligand design.

The pharmaceutical industry continues to invest in research aimed at uncovering new applications for chiral amines like (1S)-1-(2-methylcyclohexyl)ethanamine. Collaborative efforts between academic institutions and pharmaceutical companies have led to innovative strategies for incorporating this compound into drug discovery pipelines. As our understanding of molecular interactions deepens, the potential uses for such specialized intermediates are likely to expand.

In conclusion, (1S)-1-(2-methylcyclohexyl)ethanamine (CAS No. 1848962-23-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and stereochemical purity make it a valuable asset for synthetic chemists and medicinal chemists alike. With ongoing research focused on optimizing its synthesis and exploring new applications, this compound is poised to contribute substantially to the development of next-generation therapeutics.